Cas no 2138085-71-7 (3-(1,3-dimethyl-1H-pyrazol-4-yl)-4-methylcyclohexan-1-amine)

• Product Name: 3-(1,3-dimethyl-1H-pyrazol-4-yl)-4-methylcyclohexan-1-amine
• CAS No: 2138085-71-7
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5803789
• PubChem ID: 165849506
• Update Time: 2024-01-04

3-(1,3-dimethyl-1H-pyrazol-4-yl)-4-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138085-71-7
• 3-(1,3-dimethyl-1H-pyrazol-4-yl)-4-methylcyclohexan-1-amine
• EN300-1157802

• Inchi： 1S/C12H21N3/c1-8-4-5-10(13)6-11(8)12-7-15(3)14-9(12)2/h7-8,10-11H,4-6,13H2,1-3H3
• InChI Key： QYNQXSORMCBRGP-UHFFFAOYSA-N
• SMILES： NC1CCC(C)C(C2=CN(C)N=C2C)C1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų